Cas no 920462-87-9 (2-(3-methylphenoxy)-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide)

• Product Name: 2-(3-methylphenoxy)-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide
• CAS No: 920462-87-9
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 5805935
• PubChem ID: 41567534
• Update Time: 2025-06-11

2-(3-methylphenoxy)-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenoxy)-N-[(1-phenyltetrazol-5-yl)methyl]acetamide
• AKOS024625507
• N-((1-phenyl-1H-tetrazol-5-yl)methyl)-2-(m-tolyloxy)acetamide
• F2070-0739
• 2-(3-methylphenoxy)-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]acetamide
• 920462-87-9
• 2-(3-methylphenoxy)-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide

• Inchi： 1S/C17H17N5O2/c1-13-6-5-9-15(10-13)24-12-17(23)18-11-16-19-20-21-22(16)14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,18,23)
• InChI Key： VWIIGTRCKXNBFU-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC=C2)N=NN=1)(=O)COC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 323.13822480g/mol
• Monoisotopic Mass: 323.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-(3-methylphenoxy)-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide

Introduction to 2-(3-methylphenoxy)-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide and CAS No 920462-87-9

The compound 2-(3-methylphenoxy)-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide, identified by the chemical identifier CAS No 920462-87-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tetrazole moiety and a methylacetamide group in its molecular framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery. Tetrazoles are known for their ability to act as bioisosteres, replacing other functional groups to enhance pharmacological properties such as solubility, bioavailability, and metabolic stability. In the case of CAS No 920462-87-9, the integration of a phenyl ring and a methylphenoxy group further diversifies its chemical profile. These structural elements contribute to the compound's potential ability to interact with various biological receptors, including enzymes and ion channels.

The pharmacological relevance of this compound is underscored by its potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. The acetamide moiety is particularly noteworthy, as it is frequently found in bioactive molecules due to its ability to enhance binding affinity and selectivity. By combining this feature with the 1H-1,2,3,4-tetrazol-5-yl substituent, the compound may exhibit novel mechanisms of action that differentiate it from existing therapeutic agents.

Advances in computational chemistry have enabled researchers to predict the binding interactions of this molecule with target proteins with high precision. Molecular docking studies suggest that CAS No 920462-87-9 can effectively bind to several key targets relevant to human health. For instance, its structure may allow it to inhibit enzymes involved in the inflammatory cascade or interact with receptors implicated in pain perception. These findings are particularly exciting given the growing demand for innovative treatments for chronic inflammatory conditions.

Moreover, the synthesis of this compound presents an interesting challenge for organic chemists. The introduction of both the tetrazole and methylacetamide groups requires careful optimization to ensure high yield and purity. Recent innovations in synthetic methodologies have made it possible to construct complex molecular frameworks more efficiently than ever before. Techniques such as transition-metal-catalyzed coupling reactions and microwave-assisted synthesis have been instrumental in facilitating the preparation of this compound.

The biological activity of 2-(3-methylphenoxy)-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide is currently under investigation in preclinical studies. Preliminary results indicate that it exhibits promising properties in vitro, including potent inhibition of target enzymes and reduced toxicity profiles. These findings are encouraging and warrant further exploration in vivo to validate its therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these laboratory discoveries into clinical applications.

The development of new drugs is a complex process that involves multiple stages of testing and validation. However, compounds like CAS No 920462-87-9 offer hope for addressing unmet medical needs by providing novel chemical entities with unique pharmacological profiles. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the discovery pipeline significantly. These approaches allow researchers to rapidly identify promising candidates for further development.

In conclusion,2-(3-methylphenoxy)-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research. As our understanding of biological systems continues to evolve,CAS No 920462-87-9 may play a crucial role in the development of new therapeutic strategies that improve human health outcomes.